Cas no 1099660-82-8 (methyl 2,4-difluoro-5-sulfamoylbenzoate)

• Product Name: methyl 2,4-difluoro-5-sulfamoylbenzoate
• CAS No: 1099660-82-8
• MF: C₈H₇F₂NO₄S
• MW: 251.20728802681
• MDL: MFCD11650726
• CID: 5242424
• PubChem ID: 43363690
• Update Time: 2025-06-11

methyl 2,4-difluoro-5-sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2,4-difluoro-5-sulfamoylbenzoate
• Methyl 5-(aminosulfonyl)-2,4-difluorobenzoate
• Benzoic acid, 5-(aminosulfonyl)-2,4-difluoro-, methyl ester

• MDL： MFCD11650726
• Inchi： 1S/C8H7F2NO4S/c1-15-8(12)4-2-7(16(11,13)14)6(10)3-5(4)9/h2-3H,1H3,(H2,11,13,14)
• InChI Key： AYMWEEBATUNNOZ-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(=C(C(=O)OC)C=1)F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 367
• XLogP3: 0.5
• Topological Polar Surface Area: 94.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 2,4-difluoro-5-sulfamoylbenzoate

Recent Advances in the Application of Methyl 2,4-Difluoro-5-sulfamoylbenzoate (CAS: 1099660-82-8) in Chemical Biology and Pharmaceutical Research

Methyl 2,4-difluoro-5-sulfamoylbenzoate (CAS: 1099660-82-8) is a fluorinated sulfonamide derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has demonstrated promising potential in various applications, including drug discovery, enzyme inhibition, and as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in targeting specific biological pathways, leveraging its sulfamoyl and ester functional groups for enhanced binding affinity and selectivity.

A notable area of research involving methyl 2,4-difluoro-5-sulfamoylbenzoate is its role in the development of carbonic anhydrase inhibitors. Carbonic anhydrases (CAs) are a family of enzymes involved in critical physiological processes, and their dysregulation is associated with diseases such as glaucoma, epilepsy, and cancer. The sulfamoyl moiety of this compound has been shown to act as a potent zinc-binding group, enabling effective inhibition of CA isoforms. Recent structural-activity relationship (SAR) studies have highlighted the importance of the difluoro substitution pattern in optimizing inhibitory potency and isoform selectivity.

In addition to its applications in enzyme inhibition, methyl 2,4-difluoro-5-sulfamoylbenzoate has been employed as a versatile building block in medicinal chemistry. Its reactivity allows for facile derivatization, making it a valuable intermediate in the synthesis of more complex molecules. For instance, researchers have utilized this compound to develop novel sulfonamide-based prodrugs with improved pharmacokinetic properties. Recent publications have detailed its use in click chemistry reactions, where it serves as a precursor for the introduction of sulfonamide functionalities into target molecules.

Recent advancements in synthetic methodologies have also focused on optimizing the production of methyl 2,4-difluoro-5-sulfamoylbenzoate. Green chemistry approaches, such as solvent-free reactions and catalytic processes, have been explored to enhance yield and reduce environmental impact. These developments are particularly relevant given the growing emphasis on sustainable practices in pharmaceutical manufacturing. Furthermore, computational modeling studies have provided insights into the compound's electronic properties and reactivity, aiding in the design of more efficient synthetic routes.

The pharmacological potential of methyl 2,4-difluoro-5-sulfamoylbenzoate extends beyond its traditional applications. Emerging research has investigated its role in targeting bacterial and fungal pathogens, with preliminary results indicating broad-spectrum antimicrobial activity. This has sparked interest in its potential as a scaffold for developing new antibiotics, particularly in the face of rising antimicrobial resistance. Additionally, its fluorinated structure has been leveraged in positron emission tomography (PET) tracer development, where it serves as a radiolabeling precursor for imaging applications.

In conclusion, methyl 2,4-difluoro-5-sulfamoylbenzoate (CAS: 1099660-82-8) represents a multifaceted tool in modern chemical biology and pharmaceutical research. Its diverse applications, ranging from enzyme inhibition to antimicrobial development, underscore its versatility and potential for future innovations. Ongoing research efforts continue to uncover new uses for this compound, driven by its unique chemical properties and the growing need for novel therapeutic agents. As synthetic and analytical techniques advance, further exploration of this molecule is expected to yield significant contributions to the field.